Acid Yellow 199
Overview
Description
Acid Yellow 199 is a bright orange dye that appears as an orange powder . It belongs to the single azo class of dyes . The molecular formula of this compound is C19H15N4NaO6S and it has a molecular weight of 450.40 . It is soluble in water and is primarily used for dyeing nylon and other fibers .
Synthesis Analysis
This compound is synthesized by diazotizing 4-(4-Aminophenylamino)-3-nitrobenzenesulfonic acid and coupling it with m-Cresol .Molecular Structure Analysis
The molecular structure of this compound consists of a single azo class . The CAS Registry Number for this compound is 70865-20-2 .Chemical Reactions Analysis
The removal of this compound from solutions has been studied using various adsorbents . For example, Shewanella oneidensis MR-1 has been found to reach 99.36% decolorisation for this compound in solutions . The removal process is enhanced by mixing the media via sonication .Physical and Chemical Properties Analysis
This compound is a bright orange powder that is soluble in water . It is used for dyeing nylon and other fibers . The dye has a molecular weight of 450.40 .Scientific Research Applications
Synthesis and Production
- Acid Yellow 199 is produced from chlorobenzene through a process involving sulfonation, nitration, condensation with para-phenylenediamine, diazotization, and finally coupling with meta-cresol. Various conditions and influencing factors in this synthesis process, such as sulfonation, nitrification, amination, coupling reaction, and diazotization, are studied extensively (Zhang Fang, 2012).
Decolorization and Removal from Wastewater
- Electrocoagulation has been used to remove this compound from solutions, with studies focusing on specific electrical energy consumption and operational parameters like current density, initial dye concentration, pH, and electrolysis time (N. Daneshvar et al., 2007).
- The extraction of this compound from aqueous solutions can be achieved using an emulsified liquid membrane process. Optimization of various parameters such as extractant, surfactant, diluent, and process conditions has been conducted to enhance extraction yield (L. Bahloul et al., 2016).
Adsorption and Biosorption Studies
- Studies have investigated the adsorption of this compound onto activated carbon derived from lemon wood and ZnO nanoparticles loaded on activated carbon. Parameters like dye concentration, adsorbent amount, and contact time were optimized (H. Jamshidi et al., 2018).
- Silver nanoparticle-loaded activated carbon has been developed as a novel adsorbent for the removal of this compound, characterized by high surface area and efficient dye removal capacity (Z. Alishavandi et al., 2013).
- Magnetic sargasso has been used for the biosorption of this compound from wastewater. The process is influenced by factors like pH, temperature, initial dye concentration, and biosorbent dose (Xiaojuan Li et al., 2011).
Mechanism of Action
Target of Action
Acid Yellow 199 is an azo dye . Azo dyes are synthetic colors that contain an azo group (-N=N-) as part of their molecular structure. The primary target of this compound is the color receptors in the human eye, where it produces a yellow color perception.
Mode of Action
The mode of action of this compound involves a reduction reaction . This means that the dye can be decolorized, or lose its color, through a chemical reaction that involves the gain of electrons. This property is particularly important in various industrial applications where the removal of dye color is required.
Result of Action
The primary result of this compound’s action is the production of a yellow color. When used in a dyeing process, it binds to the material (such as fabric or paper), resulting in a change in color of the material. The decolorization property of this compound, due to its reduction reaction, allows for the removal of this color under certain conditions .
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, the pH of the environment can affect the color intensity of the dye. Additionally, the presence of reducing agents can trigger the reduction reaction and lead to decolorization . Therefore, careful control of the environment is important to achieve the desired color effect and stability.
Safety and Hazards
Future Directions
Biochemical Analysis
Biochemical Properties
Acid Yellow 199 interacts with various biomolecules in biochemical reactions. It is known to undergo reduction reactions, which can lead to its decolorization
Cellular Effects
It is known that azo dyes can have potential effects on cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
The molecular mechanism of this compound involves a reduction reaction that leads to its decolorization This suggests that this compound may interact with biomolecules that can facilitate this reduction process
Temporal Effects in Laboratory Settings
It is known that azo dyes can undergo reduction reactions, which may influence their stability and degradation over time .
Dosage Effects in Animal Models
It is known that the effects of chemicals can vary with dosage, and this is likely to be the case with this compound .
Metabolic Pathways
As an azo dye, it is likely to be involved in metabolic pathways related to the reduction reactions it undergoes .
Transport and Distribution
As a dye, it is likely to interact with transporters or binding proteins that can influence its localization or accumulation .
Subcellular Localization
As a dye, it may be localized in specific compartments or organelles depending on its chemical properties and the nature of its interactions with other biomolecules .
Properties
IUPAC Name |
sodium;4-[4-[(4-hydroxy-2-methylphenyl)diazenyl]anilino]-3-nitrobenzenesulfonate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16N4O6S.Na/c1-12-10-15(24)6-8-17(12)22-21-14-4-2-13(3-5-14)20-18-9-7-16(30(27,28)29)11-19(18)23(25)26;/h2-11,20,24H,1H3,(H,27,28,29);/q;+1/p-1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JXRBVOFBCVPZOV-UHFFFAOYSA-M | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)O)N=NC2=CC=C(C=C2)NC3=C(C=C(C=C3)S(=O)(=O)[O-])[N+](=O)[O-].[Na+] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15N4NaO6S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40430529, DTXSID80887750 | |
Record name | EINECS 274-950-1 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40430529 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Benzenesulfonic acid, 4-[[4-[2-(4-hydroxy-2-methylphenyl)diazenyl]phenyl]amino]-3-nitro-, sodium salt (1:1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80887750 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
450.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
70865-20-2, 61931-26-8 | |
Record name | Benzenesulfonic acid, 4-((4-(2-(4-hydroxy-2-methylphenyl)diazenyl)phenyl)amino)-3-nitro-, sodium salt (1:1) | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0070865202 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Benzenesulfonic acid, 4-[[4-[2-(4-hydroxy-2-methylphenyl)diazenyl]phenyl]amino]-3-nitro-, sodium salt (1:1) | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | EINECS 274-950-1 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40430529 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Benzenesulfonic acid, 4-[[4-[2-(4-hydroxy-2-methylphenyl)diazenyl]phenyl]amino]-3-nitro-, sodium salt (1:1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80887750 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Sodium 4-[[4-[(4-hydroxy-2-methylphenyl)azo]phenyl]amino]-3-nitrobenzenesulphonate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.068.115 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | Benzenesulfonic acid, 4-[[4-[2-(4-hydroxy-2-methylphenyl)diazenyl]phenyl]amino]-3-nitro-, sodium salt (1:1) | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.109.722 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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